Cas no 898767-79-8 (1-cyclobutyl-3-(3-fluorophenyl)propan-1-one)

• Product Name: 1-cyclobutyl-3-(3-fluorophenyl)propan-1-one
• CAS No: 898767-79-8
• MF: C₁₃H₁₅FO
• MW: 206.256007432938
• MDL: MFCD03843552
• CID: 879926
• PubChem ID: 24726165
• Update Time: 2025-04-19

1-cyclobutyl-3-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-3-(3-fluorophenyl)propan-1-one
• CYCLOBUTYL 2-(3-FLUOROPHENYL)ETHYL KETONE
• CYCLOBUTYL2-(3-FLUOROPHENYL)ETHYLKETONE
• 898767-79-8
• AKOS016021843
• DTXSID90644558
• MFCD03843552

• MDL： MFCD03843552
• Inchi： 1S/C13H15FO/c14-12-6-1-3-10(9-12)7-8-13(15)11-4-2-5-11/h1,3,6,9,11H,2,4-5,7-8H2
• InChI Key： RMMFTTFVQWATSV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCC(C1CCC1)=O

Computed Properties

• Exact Mass: 206.11100
• Monoisotopic Mass: 206.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.12750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes